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The use of PAA is gaining significant momentum in 2025, largely driven by new environmental regulations.

Understanding this context is key for anyone in the field of water decontamination.

¢ PFAS Crackdown: In 2025, the U.S. Environmental Protection Agency (EPA) and other global bodies
are enforcing stricter limits on PFAS in drinking water and industrial discharges [1] [2]. This has
created an urgent need for effective water purification technologies.

¢ Industry Adaptation: Companies and municipalities are actively investing in and deploying PFAS
removal and remediation technologies [1]. This includes the launch of specialized ventures, like
"PFAS Purification,” focused on providing next-generation water treatment solutions [3].

e PAA as a Key Tool: PAA is recognized as a powerful oxidant and disinfectant. Its application is
projected to grow at a high rate in water treatment due to its effectiveness and the higher regulatory

standards [4].

PAA as an Advanced Oxidation Process (AOP)

The most technically relevant application of PAA for decontamination is in Advanced Oxidation Processes

(AQOPs). The following table summarizes its properties and common activation methods based on a scientific

review [4].
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Aspect Description

Chemical Profile Organic peroxyacid (CH3C(O)OOH) with high oxidation potential (E® = 1.96 V),
close to hydrogen peroxide and higher than chlorine dioxide [4].

Primary Use in Activated to generate highly reactive radical species (e.g., hydroxyl radical *OH,
AOPs organic radicals) for destroying pollutants and pathogens [4].
Common UV/Solar light irradiation, ultrasound, metal ions or oxides (e.g., Fe2"), and

Activation Methods  activated carbon catalysts [4].

This workflow illustrates how PAA is activated and functions in a typical AOP system for water

decontamination and disinfection:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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